Cas no 23589-72-2 (5-(2-Chlorophenyl)-1,3,4-oxathiazol-2-one)
23589-72-2 structure
Product Name:5-(2-Chlorophenyl)-1,3,4-oxathiazol-2-one
CAS No:23589-72-2
MF:C8H4ClNO2S
MW:213.640859603882
CID:2935254
Update Time:2023-08-10
5-(2-Chlorophenyl)-1,3,4-oxathiazol-2-one Chemical and Physical Properties
Names and Identifiers
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- 5-(2-chlorophenyl)-1,3,4-oxathiazol-2-one
- 5-(2-Chlorophenyl)-1,3,4-oxathiazol-2-one
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- Inchi: 1S/C8H4ClNO2S/c9-6-4-2-1-3-5(6)7-10-13-8(11)12-7/h1-4H
- InChI Key: JBXYULKSXBGDJI-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1C1=NSC(=O)O1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 257
- XLogP3: 2.8
- Topological Polar Surface Area: 64
5-(2-Chlorophenyl)-1,3,4-oxathiazol-2-one Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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